Cas no 32694-37-4 (11-Ketodihydrotestosterone)

• Product Name: 11-Ketodihydrotestosterone
• CAS No: 32694-37-4
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 4646153
• PubChem ID: 11197479
• Update Time: 2025-05-24

11-Ketodihydrotestosterone Chemical and Physical Properties

Names and Identifiers

• 11-Ketodihydrotestosterone
• 5alpha-Androstane-3,11-dione-17beta-ol
• DX994972WA
• 5alpha-Androstane-3,11-dione, 17beta-hydroxy-
• 17β-Hydroxy-5α-androstane-3,11-dione
• 17beta-Hydroxy-5alpha-androstane-3,11-dione
• 5.alpha.-dihydro-11-keto Testosterone
• 5α-dihydro-11-keto Testosterone
• 11-KDHT
• Androstane-3,11-dione, 17-hydroxy-, (5α,17β)-
• G12463
• 5.alpha.-Androstane-3,11-dione, 17.beta.-hydroxy-
• CS-0114051
• 11-keto Dihydrotestosterone
• 17-Hydroxyandrostane-3,11-dione #
• 17.BETA.-HYDROXY-5.ALPHA.-ANDROSTANE-3,11-DIONE
• Androstane-3,11-dione, 17-hydroxy-, (5.alpha.,17.beta.)-
• (5.ALPHA.,17.BETA.)-17-HYDROXYANDROSTANE-3,11-DIONE
• RSQKILYTRHKUIJ-HZGXJFKTSA-N
• MS-24402
• DA-69445
• UNII-DX994972WA
• DTXSID201043344
• 17ss-hydroxy-5a-Androstane-3,11-dione
• (5S,8S,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,4,5,6,7,8,9,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• (5alpha,17beta)-17-Hydroxyandrostane-3,11-dione
• HY-135794
• 17beta-hydroxyandrostan-3,11-dione
• (5alpha,17beta)-17-hydroxy-androstane-3,11-dione
• Androstane-3,11-dione, 17-hydroxy-, (5alpha,17beta)-
• 5.ALPHA.-ANDROSTANE-3,11-DIONE-17.BETA.-OL
• 32694-37-4
• PD044172
• 5a-Androstane-3,11-dione-17ss-ol

• Inchi： 1S/C19H28O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h11,13-14,16-17,22H,3-10H2,1-2H3/t11-,13-,14-,16-,17+,18-,19-/m0/s1
• InChI Key： RSQKILYTRHKUIJ-HZGXJFKTSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 304.204
• Monoisotopic Mass: 304.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.152±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on 11-Ketodihydrotestosterone

Introduction to CAS No 32694-37-4: 11-Ketodihydrotestosterone

CAS No 32694-37-4, commonly referred to as 11-Ketodihydrotestosterone (11-KDHT), is a steroid hormone metabolite that has garnered significant attention in the field of endocrinology and reproductive health. This compound is a derivative of dihydrotestosterone (DHT), a potent androgen that plays a crucial role in male sexual development and maintenance. Recent studies have shed light on the unique properties and potential therapeutic applications of 11-KDHT, making it a subject of interest for researchers and medical professionals alike.

The structure of CAS No 32694-37-4 is characterized by a ketone group at the 11th position of the DHT molecule, which distinguishes it from its parent compound. This structural modification imparts distinct biological activities, particularly in terms of receptor binding affinity and metabolic pathways. Research has shown that 11-KDHT exhibits reduced androgenic activity compared to DHT, which may make it a safer option for therapeutic use in conditions where androgen signaling needs to be modulated without severe side effects.

Recent advancements in molecular biology have allowed scientists to better understand the role of CAS No 32694-37-4 in human physiology. Studies conducted on animal models have demonstrated that 11-KDHT plays a significant role in regulating lipid metabolism and energy expenditure. These findings suggest potential applications in the treatment of metabolic disorders such as obesity and type 2 diabetes, where modulation of androgen signaling could offer novel therapeutic avenues.

In addition to its metabolic effects, CAS No 32694-37-4 has been implicated in the regulation of male reproductive functions. Research indicates that 11-KDHT may influence spermatogenesis and sexual behavior by interacting with specific receptors in the brain and reproductive organs. This has led to investigations into its potential use as a diagnostic marker for male infertility or as a component in hormone replacement therapies.

The pharmacokinetics of CAS No 32694-37-4 have also been a focal point of recent studies. Researchers have explored its bioavailability, metabolism, and excretion pathways, providing valuable insights into its suitability as a drug candidate. These studies have revealed that 11-KDHT is rapidly metabolized in the liver, which may limit its systemic availability but could also reduce the risk of adverse effects associated with prolonged exposure to DHT.

Moreover, emerging evidence suggests that CAS No 32694-37-4 may have anti-inflammatory properties, making it a potential candidate for treating conditions such as prostate inflammation or chronic skin disorders. Clinical trials are currently underway to assess its efficacy and safety profile in these contexts.

In conclusion, CAS No 32694-37-4 (11-Ketodihydrotestosterone) represents a promising area of research with diverse applications across multiple fields of medicine. Its unique biological properties, coupled with recent advancements in understanding its mechanisms of action, position it as a valuable tool in both diagnostic and therapeutic contexts. As research continues to unfold, the potential for CAS No 32694-37-4 to revolutionize treatments for metabolic, reproductive, and inflammatory disorders remains an exciting possibility.